Cas no 62397-84-6 (Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-)

Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl- structure
62397-84-6 structure
Product Name:Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-
CAS No:62397-84-6
MF:C17H30N2O2
MW:294.432304859161
CID:446337
PubChem ID:71386813
Update Time:2025-04-19

Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-
    • 5-[5-(4-aminobutoxy)-2-methoxy-4-methylphenyl]pentan-1-amine
    • 62397-84-6
    • DTXSID80808965
    • Inchi: 1S/C17H30N2O2/c1-14-12-17(20-2)15(8-4-3-5-9-18)13-16(14)21-11-7-6-10-19/h12-13H,3-11,18-19H2,1-2H3
    • InChI Key: VEIMBPLJLVXKTR-UHFFFAOYSA-N
    • SMILES: O(CCCCN)C1=C(C)C=C(C(=C1)CCCCCN)OC

Computed Properties

  • Exact Mass: 294.2309
  • Monoisotopic Mass: 294.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
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